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CAS No.: 109-39-7
Cat. No.: S1511955

Compound Focus: 2-Butoxyethyl oleate

Get Quote

Ethylene glycol monobutyl ether oleate, also known as butoxyethyl oleate, is a chemical compound primarily

used as a plasticizer [1]. Here are its key technical characteristics:

Property

Description

Chemical Name

Common Name

Molecular Formula

Physical Form

Density

Melting Point

Solubility in Water

Flammability

Primary Use

Ethylene Glycol Monobutyl Ether Oleate [1]

Butoxyethyl oleate [1]

C17H33COOCH2CH20C4Ho [1]

Liquid [1]

0.892 (at 25°C) [1]

< -45°C [1]

Insoluble [1]

Combustible [1]

Plasticizer [1]
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The Parent Compound: Ethylene Glycol Monobutyl
Ether

Much more information is available on its parent compound, Ethylene Glycol Monobutyl Ether (also known
as 2-Butoxyethanol), which is a widely used solvent [2] [3] [4]. The following diagram illustrates the

relationship between these compounds and their key properties:
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Ethylene Glycol
Monobutyl Ether
(2-Butoxyethanol)

Synthesis

Reacts with
Oleic Acid

Oleate Ester

Formula: C17H33COOCH2CH20C4Hg9

Key Properties & State: Liquid
Hazards Use: Plasticizer
Density: 0.892 (25°C)

Parent Ether

Formula: CeH1402
Boiling Point: 171°C

Use: Solvent
Health Hazard: Can cause
serious injury

Click to download full resolution via product page

Relationship between the ether solvent and its oleate ester derivative.
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The table below summarizes the key physical and chemical properties of ethylene glycol monobutyl ether for

comparison and context [2] [3]:

Property

Description

Chemical Formula

Molar Mass

Appearance

Density

Boiling Point

Flash Point

Solubility in Water

Vapor Pressure

NFPA 704 Health
Hazard

Primary Uses

CeH1402 [3]

118.176 g-mol~ [3]

Clear, colorless liquid with a mild, pleasant odor [2] [3]

0.90 g/cm3 (liquid) [3]

171°C (340°F) [3]

160°F (approx. 71°C) [2]

Miscible [3]

0.8 mmHg [3]

3 (Can cause serious or permanent injury) [2]

Solvent for paints, surface coatings, cleaners, and inks [3] [4]; Component in
oil spill dispersants [3]

Handling and Safety Considerations

For the parent compound, 2-butoxyethanol, the hazards are well-documented [2]:

e Health Hazards: Vapors irritate eyes and nose. Ingestion or skin contact can cause headache,

nausea, vomiting, and dizziness [2].

¢ Reactivity: It can react with strong oxidants, bases, and aluminum. It may form explosive peroxides
on exposure to air and light and can attack some forms of plastics, rubber, and coatings [2].

¢ Personal Protective Equipment (PPE): It is recommended to wear appropriate personal protective

clothing and eye protection to prevent skin and eye contact. Facilities for quick-drenching should be
available in the immediate work area in case of emergency [2].
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Guidance for Further Research

The search results lack the depth required for a scientific whitepaper, particularly concerning ethylene glycol

monobutyl ether oleate itself. To acquire the detailed information you need, I suggest:

e Consult Specialized Databases: Search for specific scientific data on platforms like PubMed,
SciFinder, or Reaxys. These are more likely to contain journal articles on the compound's synthesis,
toxicological studies, and potential applications.

¢ Review Safety Data Sheets (SDS): Obtain Safety Data Sheets from multiple chemical suppliers.
These documents are essential for detailed handling, first aid, and toxicological information.

¢ Explore Related Compounds: Given the limited data on the oleate ester, researching the toxicology
and metabolism of its components—2-butoxyethanol and oleic acid—may provide valuable
insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s1511955?utm_src=pdf-custom-synthesis
https://www.lookchem.com/Dictionary/Ethylene-Glycol-Monobutyl-Ether-Oleate/
https://cameochemicals.noaa.gov/chemical/3412
https://camachem.com/en/blog/what-is-ethylene-glycol-monobutyl-ether-and-how-to-buy-ethylene-glycol-monobutyl-ether
https://en.wikipedia.org/wiki/Glycol_ethers
https://www.smolecule.com/products/b1511955#ethylene-glycol-monobutyl-ether-oleate-definition
https://www.smolecule.com/products/b1511955#ethylene-glycol-monobutyl-ether-oleate-definition
https://www.smolecule.com/products/b1511955#ethylene-glycol-monobutyl-ether-oleate-definition
https://www.smolecule.com/products/s1511955?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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